4-[4-(2-Hydroxyethyl)piperazin-1-yl]-3-nitroaniline
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Overview
Description
HEPES is a buffering agent used in biology and biochemistry . It’s a Good’s buffer substance with a pKa of 7.55 at 20 °C . It’s often used in biological research, including tissue culture, oxidative phosphorylation, protein synthesis with cell-free bacterial systems, photophosphorylation, and CO2 fixation .
Molecular Structure Analysis
In the crystal structure of a related compound, the piperazine ring adopts a chair conformation . There are weak intramolecular C—H…O hydrogen bonds, along with weak intermolecular C—H…O and strong intermolecular O—H…N hydrogen bonds .Chemical Reactions Analysis
Electrochemically generated p-quinone imine participates in a Michael addition reaction with 2-SH-benzazoles leading to the disubstituted 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone .Physical and Chemical Properties Analysis
HEPES has a molecular weight of 238.31 g/mol . It has a negligible metal ion binding, making it a good choice as a buffer for enzymes which might be inhibited by metal chelation .Scientific Research Applications
Synthesis and Characterization
4-[4-(4-Aminophenyl)piperazin-1-yl]phenol, a key intermediate of posaconazole, is synthesized from 1-Methoxy-4-amino-benzene and N,N-bis(2-chloroethyl)-4-nitroaniline. This synthesis pathway is optimized for industrial production without a phase transfer catalyst, highlighting its potential for large-scale applications (Wang Xu-heng, 2013).
Anti-Malarial Activity
Certain piperazine derivatives demonstrate anti-malarial activity. The crystal structures of active and nonactive arylmethyl piperazine derivatives are studied, indicating the importance of specific substituents for generating activity in these compounds (W. Cunico et al., 2009).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-[4-(4-amino-2-nitrophenyl)piperazin-1-yl]ethanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O3/c13-10-1-2-11(12(9-10)16(18)19)15-5-3-14(4-6-15)7-8-17/h1-2,9,17H,3-8,13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFPJMFROQBTKIM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)C2=C(C=C(C=C2)N)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10650191 |
Source
|
Record name | 2-[4-(4-Amino-2-nitrophenyl)piperazin-1-yl]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
942474-56-8 |
Source
|
Record name | 4-(4-Amino-2-nitrophenyl)-1-piperazineethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=942474-56-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[4-(4-Amino-2-nitrophenyl)piperazin-1-yl]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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